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Compound of Interest

Compound Name: Peforelin

Cat. No.: B549837 Get Quote

Technical Support Center: Peforelin
Administration
This guide provides troubleshooting assistance and frequently asked questions for

researchers, scientists, and drug development professionals utilizing Peforelin on commercial

farms.

Frequently Asked Questions (FAQs)
Q1: What is Peforelin and what is its primary mechanism of action?

A1: Peforelin is a synthetic decapeptide analogue of Gonadotropin-Releasing Hormone

(GnRH).[1][2][3] Its primary function is to induce the estrous cycle in sows after weaning and in

sexually mature gilts after progestogen treatment.[4][5] Unlike natural GnRH which stimulates

both Follicle-Stimulating Hormone (FSH) and Luteinizing Hormone (LH), Peforelin selectively

stimulates the release of FSH with minimal impact on LH secretion.[3][6][7] This targeted FSH

release promotes the growth of ovarian follicles, leading to the induction of estrus.[6][7]

Q2: What are the recommended storage and handling conditions for Peforelin?

A2: Proper storage is critical to maintain the efficacy of Peforelin. It should be stored in a

refrigerator at 2°C to 8°C.[2][4][8] The vial must be protected from light by keeping it in its outer
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carton.[2][4] After the first use (broaching), the product has a shelf life of 28 days and should be

discarded after this period.[2][4][8]

Q3: Are there any known contraindications or interactions with other drugs?

A3: Yes. Peforelin should not be used in prepubertal gilts or in animals with infertility or general

health disorders.[2][7] Its safety has not been established during pregnancy and lactation.[2][8]

Simultaneous treatment with PMSG (Pregnant Mare Serum Gonadotropin) or hCG (human

chorionic gonadotropin) may lead to an over-reaction of the ovaries and should be approached

with caution.[2][7][8]

Q4: What is the expected impact of Peforelin on reproductive performance?

A4: Peforelin administration has been shown to improve several reproductive parameters.

Studies have demonstrated a significant increase in estrus rate (ER) and pregnancy rate (PR).

[9][10][11] It can also improve the farrowing efficiency index (FEI) and live piglet index (LPI).

[10][12] While some studies show an increase in farrowing rate (FR), particularly in gilts and

multiparous sows, this effect is not always statistically significant.[9] Effects on litter size and

piglet birth weight have been inconsistent across studies.[5][9][10]

Troubleshooting Guide
Issue 1: Suboptimal Estrus Response or Farrowing Rate

Q: We are not observing the expected increase in estrus or farrowing rates after Peforelin
administration. What are the potential causes?

A: Several factors could contribute to a suboptimal response. Please review the following:

Incorrect Timing of Administration: Peforelin administration is time-sensitive. For sows, it

should be administered 24 hours post-weaning.[10][11][13] For gilts, the standard protocol is

48 hours after the last administration of altrenogest for cycle synchronization.[9][11][13]

Deviation from these windows can reduce efficacy.

Incorrect Dosage: The dosage is dependent on parity. Primiparous (first-litter) sows typically

require a lower dose (37.5 µg) than pluriparous (multi-litter) sows and gilts (150 µg).[2][5][8]

Using the 150 µg dose in primiparous sows was found to be unsuitable.[6]
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Improper Storage: Exposure to light or temperatures outside the 2°C - 8°C range can

degrade the active substance, reducing its potency.[2][4] Ensure the product has been stored

correctly and is within its 28-day in-use shelf life.[8]

Underlying Farm Conditions: Peforelin is a tool to enhance reproductive management, but it

may not overcome significant underlying issues. High-performing herds may see less

dramatic improvement compared to farms with average reproductive results.[10][12] Factors

like seasonal infertility, pathogen load, and variations in feed composition can also influence

outcomes.[9]

Issue 2: Suspected Injection Site Reactions (ISRs)

Q: An animal has developed swelling and redness at the injection site. Is this common and how

should it be managed?

A: While clinical trials for Peforelin reported no adverse injection site reactions, ISRs such as

pain, swelling, and redness can occur with subcutaneously or intramuscularly administered

biologics.[6][14][15]

Potential Causes:

Improper Injection Technique: Incorrect needle depth or injecting too quickly can cause

tissue trauma.[14][16]

Irritation from Formulation: Although uncommon, the solution itself or its excipients could

cause localized irritation.[14]

Infection: If aseptic techniques are not followed, bacterial contamination can lead to an

abscess. Signs of infection may include purulent discharge or fever.[15]

Management Steps:

Observe: Monitor the site for any changes in size, color, or for any discharge.[14]

Apply Warm Compress: A warm, moist compress can help reduce swelling and promote

resolution of sterile inflammation.[14]
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Consult a Veterinarian: If the reaction is severe, painful, persistent, or if you suspect an

infection, veterinary intervention is necessary.[14]

Review Technique: Ensure all personnel are trained in proper intramuscular injection

techniques for swine.

Issue 3: Variability in Litter Size and Piglet Birth Weight

Q: We have not seen a consistent improvement in litter size or piglet birth weight. Is this

expected?

A: Yes, this finding is consistent with several research studies. While Peforelin reliably

improves the rate and synchronization of estrus, its effect on the number of piglets born (total

or live) is often not statistically significant.[5][9][10][13] Some studies suggest Peforelin may

contribute to a more uniform pre-ovulatory follicle pool, which could theoretically lead to more

uniform oocyte quality and embryo development, but this does not always translate to larger

litters.[5] One study noted that eCG treatment resulted in larger litter sizes but lower piglet birth

weights compared to Peforelin.[5]

Data Presentation
Table 1: Summary of Peforelin Efficacy on Key Reproductive Parameters
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Parameter
Peforelin
Group

Control Group Outcome Citation(s)

Estrus Rate (ER) 93.2% 87.2%
Significant

Increase
[10][12]

Estrus Rate

(Gilts)
90.0% 78.5%

Significant

Increase
[9]

Farrowing Rate

(FR)
93.33% 89.23%

Numerical

Increase (Not

Statistically

Significant)

[9]

Farrowing

Efficiency Index

(FEI)

82% 79%
Significant

Improvement
[10]

Live Piglet Index

(LPI)
- -

Significant

Improvement
[10][12]

Weaning-to-

Estrus Interval

(WEI)

No significant

difference

No significant

difference
No Change [10]

Total Born

Piglets (TBP)

No significant

difference

No significant

difference
No Change [9][10]

Return Rate

(RR) -

Multiparous

Sows

Lower by 4.94% -
Numerical

Decrease
[9]

Experimental Protocols
Protocol 1: Peforelin Administration for Estrus Induction
Objective: To induce and synchronize estrus in weaned sows and sexually mature gilts.

Materials:
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Peforelin (75 µg/ml solution for injection)

Sterile syringes and needles appropriate for intramuscular injection in swine

Animal identification system (e.g., ear tags)

Record-keeping logs

Methodology:

Animal Selection: Select healthy, sexually mature gilts or weaned sows for treatment. Do not

use in animals with known health disorders or infertility.[2]

Timing of Administration:

Gilts: Administer a single intramuscular injection 48 (±2) hours after the final dose of an

altrenogest treatment used for cycle inhibition.[10][11]

Primiparous Sows: Administer a single intramuscular injection 24 (±2) hours after weaning.

[10][11]

Pluriparous Sows: Administer a single intramuscular injection 24 (±2) hours after weaning.

[10][11]

Dosage:

Gilts & Pluriparous Sows: Administer a 2.0 ml dose (150 µg Peforelin).[2][8]

Primiparous Sows: Administer a 0.5 ml dose (37.5 µg Peforelin).[2][8]

Administration:

Administer via intramuscular injection into the neck muscle using an aseptic technique.[10]

[11]

For larger vials (50 ml, 100 ml), use of automatic syringe equipment is recommended.[2]

Post-Administration Monitoring:
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Begin estrus detection (heat checking) on the second day following Peforelin
administration.[9]

Perform estrus detection at least twice daily to accurately time artificial insemination (AI).

Record Keeping: Meticulously record animal ID, date and time of treatment, dose

administered, and all estrus detection and insemination data.

Visualizations
Signaling Pathway and Experimental Workflow
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Peforelin Signaling Pathway Experimental Workflow
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Caption: Peforelin's signaling cascade and the corresponding experimental workflow for its

use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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